Cas no 914637-17-5 (4-Bromo-3-(trifluoromethyl)phenylacetic Acid)

• Product Name: 4-Bromo-3-(trifluoromethyl)phenylacetic Acid
• CAS No: 914637-17-5
• MF: C₉H₆BrF₃O₂
• MW: 283.041952610016
• MDL: MFCD08532504
• CID: 2661637
• PubChem ID: 26986360
• Update Time: 2025-10-22

4-Bromo-3-(trifluoromethyl)phenylacetic Acid Chemical and Physical Properties

Names and Identifiers

• 4-BROMO-3-(TRIFLUOROMETHYL)PHENYLACETIC ACID
• 2-(4-bromo-3-(trifluoromethyl)phenyl)acetic acid
• DTXSID601254781
• AKOS026675574
• 4-Bromo-3-(trifluoromethyl)benzeneacetic acid
• SY247712
• MFCD08532504
• [4-bromo-3-(trifluoromethyl)phenyl]acetic acid
• SCHEMBL7463566
• EN300-2007182
• 2-[4-bromo-3-(trifluoromethyl)phenyl]acetic acid
• 914637-17-5
• PS-7213
• 4-Bromo-3-(trifluoromethyl)phenylacetic Acid

• MDL： MFCD08532504
• Inchi： 1S/C9H6BrF3O2/c10-7-2-1-5(4-8(14)15)3-6(7)9(11,12)13/h1-3H,4H2,(H,14,15)
• InChI Key： XHELBVCWQUJGRW-UHFFFAOYSA-N
• SMILES： BrC1C=CC(CC(=O)O)=CC=1C(F)(F)F

Computed Properties

• Exact Mass: 281.95033g/mol
• Monoisotopic Mass: 281.95033g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 37.3Ų

Additional information on 4-Bromo-3-(trifluoromethyl)phenylacetic Acid

4-Bromo-3-(trifluoromethyl)phenylacetic Acid (CAS No. 914637-17-5)

4-Bromo-3-(trifluoromethyl)phenylacetic Acid is a compound with the CAS registry number 914637-17-5. This compound belongs to the class of aromatic acids, specifically a phenylacetic acid derivative with substituents at the 3 and 4 positions of the phenyl ring. The presence of a bromine atom at the 4 position and a trifluoromethyl group at the 3 position introduces unique electronic and steric properties, making this compound of interest in various chemical and pharmaceutical applications.

Recent studies have highlighted the potential of 4-bromo-3-(trifluoromethyl)phenylacetic acid in drug discovery and development. The trifluoromethyl group is known for its electron-withdrawing effects, which can enhance the stability and bioavailability of drug candidates. Similarly, the bromine substituent can influence the compound's reactivity and selectivity in biological systems. These properties make this compound a valuable building block in the synthesis of bioactive molecules, particularly in the context of targeted therapies for diseases such as cancer and inflammatory disorders.

The synthesis of 4-bromo-3-(trifluoromethyl)phenylacetic acid typically involves multi-step organic reactions, including Friedel-Crafts acylation, bromination, and fluorination processes. Researchers have explored various methodologies to optimize the yield and purity of this compound, leveraging modern catalytic systems and green chemistry principles. For instance, recent advancements in catalytic asymmetric synthesis have enabled the preparation of enantiomerically pure derivatives, which are critical for pharmacological studies.

In terms of applications, 4-bromo-3-(trifluoromethyl)phenylacetic acid has been employed as an intermediate in the synthesis of peptide mimetics, which are molecules designed to mimic the structure and function of peptides. These mimetics are valuable in drug design due to their ability to modulate protein-protein interactions, a key mechanism in many therapeutic interventions. Additionally, this compound has been utilized in the development of fluorinated pharmaceuticals, where the trifluoromethyl group contributes to enhanced metabolic stability.

From an analytical perspective, 4-bromo-3-(trifluoromethyl)phenylacetic acid has been characterized using advanced spectroscopic techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These studies provide insights into its molecular structure, conformational flexibility, and solid-state properties, which are essential for understanding its behavior in different chemical environments.

Looking ahead, ongoing research is focused on exploring the biological activity of 4-bromo-3-(trifluoromethyl)phenylacetic acid derivatives. For example, recent studies have investigated their potential as inhibitors of key enzymes involved in metabolic pathways associated with neurodegenerative diseases. The compound's ability to modulate these enzymes suggests promising avenues for future therapeutic applications.

In conclusion, 4-bromo-3-(trifluoromethyl)phenylacetic acid (CAS No. 914637-17-5) is a versatile compound with significant potential in drug discovery and chemical synthesis. Its unique structural features and reactivity make it a valuable tool for researchers across various disciplines, from organic chemistry to pharmacology.